Cas no 932318-57-5 (1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide)

• Product Name: 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide
• CAS No: 932318-57-5
• MF: C₂₁H₁₉F₃N₄O₂S
• MW: 448.461373567581
• CID: 6325391
• PubChem ID: 29253081
• Update Time: 2025-08-05

1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide
• VU0646379-1
• 1-(6-(thiophen-2-yl)pyridazin-3-yl)-N-(4-(trifluoromethoxy)phenyl)piperidine-4-carboxamide
• 1-(6-thiophen-2-ylpyridazin-3-yl)-N-[4-(trifluoromethoxy)phenyl]piperidine-4-carboxamide
• AKOS002011348
• 1-[6-(thiophen-2-yl)pyridazin-3-yl]-N-[4-(trifluoromethoxy)phenyl]piperidine-4-carboxamide
• F5528-1094
• 932318-57-5

• Inchi： 1S/C21H19F3N4O2S/c22-21(23,24)30-16-5-3-15(4-6-16)25-20(29)14-9-11-28(12-10-14)19-8-7-17(26-27-19)18-2-1-13-31-18/h1-8,13-14H,9-12H2,(H,25,29)
• InChI Key： RIXJVZSZOSPLDB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(N=N1)N1CCC(C(NC2C=CC(=CC=2)OC(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 448.11808152g/mol
• Monoisotopic Mass: 448.11808152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide

Comprehensive Overview of 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide (CAS No. 932318-57-5)

The compound 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide (CAS No. 932318-57-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a thiophene moiety, a pyridazine ring, and a piperidine core with a trifluoromethoxyphenyl substituent. Such structural complexity makes it a valuable candidate for drug discovery and material science applications.

Recent trends in chemical research highlight the growing demand for heterocyclic compounds with fluorinated groups, as they often exhibit enhanced bioavailability and metabolic stability. The presence of the trifluoromethoxy group in 932318-57-5 is particularly noteworthy, as this functional group is known to improve lipophilicity and membrane permeability—key factors in CNS-targeting therapeutics. Researchers are actively investigating similar compounds for potential applications in neurodegenerative diseases, a hot topic in 2024 drug development pipelines.

From a synthetic chemistry perspective, the pyridazine-thiophene hybrid structure presents interesting challenges and opportunities. The electron-rich thiophene ring can participate in various cross-coupling reactions, while the pyridazine nitrogen atoms offer multiple sites for further functionalization. This versatility makes 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide a valuable building block in medicinal chemistry programs.

The pharmacological potential of CAS 932318-57-5 is currently being explored through computational modeling and in vitro studies. Preliminary data suggests possible interactions with various enzyme systems, particularly those involved in inflammatory pathways. This aligns with current industry focus on developing novel anti-inflammatory agents with improved safety profiles compared to traditional NSAIDs.

In material science applications, the thiophene-pyridazine core of this compound shows promise for organic electronic applications. The conjugated system may exhibit interesting photophysical properties, making it a candidate for OLED materials or organic semiconductors—a rapidly growing field driven by demand for flexible electronics and sustainable energy solutions.

The global market for specialized piperidine derivatives and fluorinated compounds continues to expand, with 932318-57-5 representing an important example of this chemical space. Pharmaceutical companies and research institutions are increasingly seeking such structurally diverse compounds for high-throughput screening and lead optimization programs.

From a safety and handling perspective, while 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide is not classified as hazardous under standard regulations, proper laboratory protocols should always be followed when working with any chemical substance. The compound's stability, solubility profile, and storage conditions are important considerations for researchers handling this material.

Recent patent literature reveals growing interest in thiophene-containing pharmaceuticals, with several applications mentioning structural analogs of CAS 932318-57-5. This suggests potential commercial value and therapeutic relevance of this chemical scaffold in developing next-generation medications.

For researchers interested in the synthetic aspects, the preparation of 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide typically involves multi-step organic transformations, including palladium-catalyzed couplings and selective functional group manipulations. Optimization of these synthetic routes remains an active area of investigation in process chemistry.

The compound's physicochemical properties, including its logP value, hydrogen bond donor/acceptor count, and polar surface area, suggest favorable drug-like characteristics according to Lipinski's rule of five. These parameters are crucial for medicinal chemists evaluating potential lead compounds in early-stage drug discovery.

Environmental fate and biodegradation studies of fluorinated pharmaceuticals have become increasingly important in recent years. While specific data on 932318-57-5 may be limited, the presence of the trifluoromethoxy group warrants consideration of potential persistence in ecological systems—a key concern in green chemistry initiatives.

Analytical characterization of 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for confirming structural identity and purity, particularly in regulatory submissions for preclinical studies.

The growing importance of structure-activity relationship (SAR) studies in modern drug discovery makes compounds like CAS 932318-57-5 valuable tools for understanding how specific molecular features influence biological activity. Researchers can systematically modify different regions of the molecule to optimize desired pharmacological effects.

In the context of personalized medicine and targeted therapies, the unique structural features of 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide may offer opportunities for selective modulation of specific biological targets. This aligns with current trends toward precision medicine approaches in therapeutic development.

Supply chain considerations for specialty chemicals like 932318-57-5 have gained prominence in recent years, with emphasis on reliable sourcing, quality control, and regulatory compliance. These factors are particularly critical for pharmaceutical companies engaged in clinical-stage development programs.

Future research directions for this compound class may include exploration of prodrug strategies, formulation development, and combination therapies—all active areas in contemporary pharmaceutical sciences. The versatility of the pyridazine-piperidine scaffold suggests multiple opportunities for therapeutic innovation.

As the scientific community continues to investigate 1-6-(thiophen-2-yl)pyridazin-3-yl-N-4-(trifluoromethoxy)phenylpiperidine-4-carboxamide, its potential applications in both human health and advanced materials are likely to expand. Researchers and industry professionals should monitor developments in this chemical space for emerging opportunities and applications.